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Compound of Interest

Compound Name: Dodecenylsuccinic anhydride

Cat. No.: B1670859 Get Quote

An in-depth guide for researchers, scientists, and drug development professionals on the safe

handling and use of Dodecenylsuccinic anhydride (DDSA) in a laboratory setting.

Dodecenylsuccinic anhydride (DDSA) is a chemical intermediate with versatile applications,

notably as a curing agent for epoxy resins and a modifying agent for biopolymers in drug

delivery systems. This guide provides a comprehensive overview of the safety data, handling

procedures, and emergency protocols necessary for the safe use of DDSA in a laboratory

environment.

Hazard Identification and Classification
Dodecenylsuccinic anhydride is classified as a hazardous substance.[1] The Global

Harmonized System (GHS) of Classification and Labelling of Chemicals identifies DDSA as

causing skin irritation, serious eye irritation, and potentially causing an allergic skin reaction.[2]

[3][4] It may also cause respiratory irritation.[5][6]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Skin Irritation 2
H315: Causes skin irritation[2]

[3][4]

Serious Eye Irritation 2A
H319: Causes serious eye

irritation[2][3][4]

Skin Sensitization 1/1A
H317: May cause an allergic

skin reaction[2][7]

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Irritation)

3
H335: May cause respiratory

irritation[5][6]

Hazardous to the Aquatic

Environment, Long-term

Hazard

4

H413: May cause long lasting

harmful effects to aquatic life[8]

[9]

Physical and Chemical Properties
DDSA is a clear, light-yellow, viscous liquid.[5][10] It is sensitive to moisture and can hydrolyze

into the corresponding dicarboxylic acid.[11]

Table 2: Physical and Chemical Properties of Dodecenylsuccinic Anhydride
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Property Value

Appearance Clear, light yellow liquid[5][12]

Molecular Formula C16H26O3[2][3]

Molecular Weight 266.38 g/mol [2][3]

Boiling Point 150 °C at 3 mmHg[7]

Density 1.005 g/mL at 25 °C[7]

Specific Gravity 1.005 g/cm³[5]

Vapor Pressure 76.5 Pa at 20 °C[13]

Flash Point 113 °C (closed cup)[7]

Solubility

Generally soluble in organic solvents like

acetone and toluene; limited solubility in

aqueous solutions

Toxicological Data
Exposure to DDSA can lead to adverse health effects. It is harmful if swallowed, in contact with

skin, or if inhaled.[5]

Table 3: Acute Toxicity Data for Dodecenylsuccinic Anhydride

Route Species Value

Oral LD50 Rat 2550 mg/kg[6]

Dermal LD50 Rabbit 6200 mg/kg[6]

Inhalation LCLo Rat 1220 mg/m³/4h[10]

Safe Handling and Storage Protocols
Proper handling and storage are crucial to minimize the risks associated with DDSA.
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Handling
Ventilation: Use only in well-ventilated areas with local exhaust ventilation to control airborne

exposures.[2][8]

Personal Protective Equipment (PPE):

Eye Protection: Wear tightly sealed safety goggles or a face shield.[3][4][5]

Hand Protection: Wear suitable protective gloves (e.g., rubber or PVC gloves).[6] Always

inspect gloves before use and use a proper glove removal technique to avoid skin contact.

[4]

Skin Protection: Wear protective clothing to prevent skin contact.[8]

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.[5]

[14]

Hygiene: Wash hands thoroughly after handling and before breaks.[2][3] Do not eat, drink, or

smoke in work areas.[2] Contaminated work clothing should not be allowed out of the

workplace.[8]

Storage
Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][4]

[11]

Moisture: DDSA is moisture-sensitive.[3] Hydrolysis can occur, affecting the quality of the

product.[11] Once opened, consider blanketing the remaining material with an inert gas like

nitrogen before resealing.[11]

Incompatibilities: Keep away from strong oxidizing agents.[13]

Shelf Life: The typical shelf life is 12 months when stored under recommended conditions.

[11][12]

Emergency Procedures
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First-Aid Measures
Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.[3][4]

Skin Contact: Immediately wash off with plenty of soap and water.[3] Remove contaminated

clothing and wash it before reuse.[2] If skin irritation or rash occurs, get medical advice.[2]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing for at least 15 minutes and consult a physician.[3]

[4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and call a physician

immediately.[2][3]

Accidental Release Measures
In the event of a spill, the following workflow should be followed to ensure safety and proper

cleanup.
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Spill Occurs

Isolate Hazard Area
& Deny Entry

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

Ensure Adequate Ventilation

Contain Spill with
Inert Absorbent Material

(e.g., sand, earth)

Scoop or Soak Up Material
into a Chemical Waste Container

Decontaminate Surfaces
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Dispose of Waste According to
Federal, State, and Local Regulations

Spill Cleaned Up

Click to download full resolution via product page

Caption: Workflow for handling a Dodecenylsuccinic anhydride spill.
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Fire-Fighting Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[3][4][8]

Special Hazards: Combustion may produce carbon oxides.[3]

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[3][4]

Disposal Considerations
Dispose of DDSA and contaminated materials as hazardous waste in accordance with local,

state, and federal regulations.[5] Do not allow the product to enter drains.[3][4]

This guide is intended to provide essential safety information for the laboratory use of

Dodecenylsuccinic anhydride. It is imperative that all users read and understand the Safety

Data Sheet (SDS) provided by the supplier before working with this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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